3-tert-butyl-5,9-dimethyl-6-[2-(morpholin-4-yl)-2-oxoethyl]-7H-furo[3,2-g]chromen-7-one

• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 3-tert-butyl-5,9-dimethyl-6-(2-morpholin-4-yl-2-oxoethyl)furo[3,2-g]chromen-7-one
• InChI: InChI=1S/C23H27NO5/c1-13-15-10-17-18(23(3,4)5)12-28-20(17)14(2)21(15)29-22(26)16(13)11-19(25)24-6-8-27-9-7-24/h10,12H,6-9,11H2,1-5H3
• InChI Key: QTEMURJSUIBCNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C(C3=C(C=C12)C(=CO3)C(C)(C)C)C)CC(=O)N4CCOCC4

Description

• This compound is a complex organic molecule with a fused furochromene ring system. Its IUPAC name is 3-(3-tert-butyl-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid .
• The tert-butyl and dimethyl substituents contribute to its steric hindrance and stability.
• It belongs to the class of furochromenes, which exhibit interesting biological properties.

Preparation Methods

Industrial Production: As of now, there is no established industrial-scale production method. Research labs may synthesize it for specific studies.

Chemical Reactions Analysis

Reactivity: This compound likely undergoes various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Without precise data, we can only speculate. typical reagents for furochromenes include Lewis acids, bases, and oxidants.

Major Products: These would depend on the specific reaction conditions. Potential products could include derivatives with modified functional groups.

Scientific Research Applications

Chemistry: Researchers might explore its reactivity, structural modifications, and applications in organic synthesis.

Biology: Investigating its interactions with biological macromolecules (e.g., proteins, DNA) could reveal potential therapeutic targets.

Medicine: It could be a lead compound for drug development, especially if it exhibits bioactivity.

Industry: Currently, no established industrial applications exist, but its unique structure may inspire novel uses.

Mechanism of Action

• Unfortunately, specific information about its mechanism of action is lacking. Further studies are needed to elucidate this aspect.
• Molecular targets and pathways remain speculative until experimental evidence emerges.

Comparison with Similar Compounds

Uniqueness: Its furochromene scaffold sets it apart. Few compounds combine a morpholine moiety with such a complex ring system.

Similar Compounds: While I don’t have a direct list, related compounds might include other furochromenes, morpholine derivatives, and oxoethyl-substituted molecules.